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Compound of Interest |

[4-(4-
Compound Name:
Ethylphenoxy)phenyllmethanol

CAS No.: 1038966-29-8

Cat. No.: B1386531

Get Quote

Executive Summary

This technical guide provides a comprehensive safety, handling, and characterization profile for
[4-(4-Ethylphenoxy)phenyllmethanol. Commonly utilized as a specialized intermediate in the
synthesis of liquid crystals and advanced ether-based pharmaceuticals, this compound lacks a
pervasive public regulatory footprint. Consequently, this guide synthesizes data from direct
structural analogues—specifically 4-phenoxybenzyl alcohol (CAS 2215-78-3)—and applies
Structure-Activity Relationship (SAR) principles to establish a robust safety protocol.

Part 1: Chemical Identity & Characterization

Chemical Name: [4-(4-Ethylphenoxy)phenyllmethanol Synonyms: 4-(4-Ethylphenoxy)benzyl
alcohol; p-(p-Ethylphenoxy)benzyl alcohol Molecular Formula: C1sH1602 Molecular Weight:
228.29 g/mol Structural Classification: Diaryl ether / Benzyl alcohol derivative

Predicted Physical Properties

Based on substituent contributions (benzyl alcohol core + ethyl-phenoxy lipophilic tail).
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Property

Value | Prediction

Rationale

Physical State

Solid (low melting) or Viscous
Liquid

Analogue 4-phenoxybenzyl
alcohol is a solid (MP: ~50-
54°C). The ethyl group may
lower MP slightly due to
symmetry disruption or raise it

via van der Waals packing.

Solubility

Organic Solvents (DCM,
EtOAc, Methanol)

Highly lipophilic ether

backbone. Insoluble in water.

LogP (Predicted)

~4.2-45

Ethyl group adds ~0.5-1.0 log
units to the parent
phenoxybenzyl alcohol (LogP
~3.5).

Boiling Point

>350°C (Predicted)

High molecular weight and

hydrogen bonding (OH group).

Part 2: Hazard Identification (GHS Classification)

Note: In the absence of compound-specific toxicological data, classifications are derived from

the closest structural analogue, 4-Phenoxybenzyl alcohol, and standard benzyl alcohol toxicity

profiles.

Signal Word:WARNING
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Hazard Class Category Hazard Statement Mechanism
Benzyl alcohols are
oxidized to benzoic

o H302: Harmful if acids/aldehydes,
Acute Toxicity (Oral) Category 4 _ _
swallowed.[1][2] disrupting cellular
respiration in high
doses.
Defatting action of
) lipophilic ethers
) o H315: Causes skin ) )
Skin Irritation Category 2 o combined with
irritation.[2][3] )
localized alcohol
irritation.
Direct contact irritant;
o H319: Causes serious
Eye Irritation Category 2A o moderate corneal
eye irritation.[1][2] ] )
opacity potential.
Inhalation of dust/mist
) H335: May cause o
STOT - Single Exp. Category 3 ) o irritates mucous
respiratory irritation.
membranes.
High LogP (>4)
, indicates significant
) . H400: Very toxic to ) ]
Agquatic Toxicity Acute 1 bioaccumulation

aquatic life.

potential in aquatic

organisms.

Part 3: Safe Handling & Storage Protocols
1. Engineering Controls

e Fume Hood: Mandatory. All open handling must occur within a certified chemical fume hood

operating at a face velocity of 100 fpm (0.5 m/s).

e Dust Control: If the substance is a solid, use a static-dissipative balance enclosure to prevent

aerosolization.

2. Personal Protective Equipment (PPE)
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o Hand Protection:Nitrile gloves (minimum 0.11 mm thickness) are sufficient for incidental
splash protection. For prolonged immersion or synthesis handling, use Silver Shield/4H
laminate gloves due to the high lipophilicity of the ether moiety, which can facilitate
permeation through standard latex.

o Eye Protection: Chemical safety goggles (ANSI Z87.1). Face shield required during large-
scale synthesis (>10g).

o Respiratory Protection: If handling micronized powder outside a hood, use a P95/P100
particulate respirator.

3. Storage Conditions

o Temperature: Store at 2—8°C (Refrigerated). Benzyl alcohols are prone to slow autoxidation
to benzaldehydes and benzoic acids upon air exposure.

o Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent oxidation.

» Incompatibilities: Strong oxidizing agents (e.g., KMnOas, CrOs), acid chlorides, and
anhydrides.

Part 4: Emergency Response & First Aid

Self-Validating Response Logic:
« Is the victim conscious? — Yes: Rinse mouth/eyes.[2] No: Recovery position, no fluids.

 Is the chemical lipophilic? — Yes: Water alone is inefficient for skin removal; use soap/PEG-
400 immediately.
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Scenario Action Protocol

Rinse cautiously with water for 15 minutes.
Eye Contact Remove contact lenses if present.[1][2] Seek

medical attention (risk of corneal clouding).

Wash with polyethylene glycol 400 (PEG-400) or
Skin Contact abundant soap and water. Do not use ethanol

(enhances absorption).

Do NOT induce vomiting. Rinse mouth with
Ingestion water.[1][2] Call a Poison Control Center

immediately.

Use dry chemical, COz, or alcohol-resistant
Fire Fighting foam. Do not use high-volume water jet (may

spread the lipophilic material).

Part 5: Synthesis & Characterization (Technical
Workflow)

For researchers synthesizing this compound, the following protocol ensures high purity and
safety.

Synthesis Route: Reduction of 4-(4-ethylphenoxy)benzaldehyde. Reagents: Sodium
Borohydride (NaBHa4), Methanol/THF.

e Dissolution: Dissolve 1.0 eq of 4-(4-ethylphenoxy)benzaldehyde in THF:MeOH (1:1). Cool to
0°C.

e Reduction: Add 1.5 eq NaBHa4 portion-wise. Evolution of Hz gas will occur (ensure venting).
¢ Quench: After 1 hour, quench with saturated NH4ClI solution.

o Extraction: Extract with Ethyl Acetate. Wash organic layer with brine.

 Purification: Recrystallize from Hexane/EtOAc or purify via silica flash chromatography.

Purity Validation (Self-Check):
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e 1H NMR (CDCIs): Look for the diagnostic benzyl methylene singlet at d ~4.6 ppm.
» Absence of Aldehyde: Ensure disappearance of the aldehyde proton signal at & ~9.9 ppm.

e HPLC: Target purity >98% (254 nm).

Part 6: Visualization & Logic Diagrams
Figure 1: Safety Assessment & Handling Logic

This diagram illustrates the decision-making process for handling novel benzyl alcohol

derivatives.
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Start: Handling [4-(4-Ethylphenoxy)phenyllmethanol

Check Physical State

Solid / Powder Viscous Liquid / Oll
Risk Assessment (SAR)

Hazards: Irritant (Skin/Eye), Harmful (Oral)

Engineering Controls

Fume Hood (Required) Glove Selection

Nitrile (Splash) Silver Shield (Immersion)

Proceed with Synthesis/Usage

Click to download full resolution via product page
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Caption: Decision logic for PPE selection and engineering controls based on physical state and
hazard identification.

Figure 2: Synthesis & Validation Workflow

Visualizing the reduction protocol and critical quality control checkpoints.

Quench:
1 Hour o RSN

Fail (Reprocess)

Final Product
[4-(a-Ethylphenoxy)phenyljmethanol

QC Validation:
NMR (No Aldehyde Peak)

Precursor: 5
4-(4-Ethylphenoxy)benzaldehyde NaBH4 Reduction (0°C)

Click to download full resolution via product page
Caption: Step-by-step synthesis pathway with integrated Quality Control (QC) feedback loop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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